Cas no 1862831-31-9 (5-Amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 1862831-31-9
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5706026
• PubChem ID: 130571794
• Update Time: 2025-11-06

5-Amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1109177
• 5-Amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-1,2-dihydropyridin-2-one
• 1862831-31-9
• 2(1H)-Pyridinone, 5-amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-

• Inchi： 1S/C10H16N2O2/c1-7(6-13)5-12-8(2)9(11)3-4-10(12)14/h3-4,7,13H,5-6,11H2,1-2H3
• InChI Key： OHDOCNHBHRPPFS-UHFFFAOYSA-N
• SMILES： OCC(C)CN1C(C=CC(=C1C)N)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 375.7±42.0 °C(Predicted)
• pka: 14.82±0.10(Predicted)

Additional information on 5-Amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-1,2-dihydropyridin-2-one

5-Amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-1,2-dihydropyridin-2-one: A Comprehensive Overview

5-Amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-1,2-dihydropyridin-2-one is a complex organic compound with the CAS registry number 1862831-31-9. This compound belongs to the class of dihydropyridines, which are well-known for their structural versatility and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a dihydropyridine ring system, an amino group at position 5, a hydroxyl-substituted alkyl chain at position 1, and a methyl group at position 6. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of 5-Amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-1,2-dihydropyridin-2-one involves multi-step organic reactions, often employing catalytic processes and protecting group strategies to achieve high yields and purity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are valuable for pharmacological studies. The compound's dihydropyridine core is particularly amenable to functionalization, allowing researchers to explore its potential as a scaffold for drug discovery.

Recent studies have highlighted the antioxidant properties of this compound, making it a promising candidate for applications in oxidative stress-related diseases. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 5-Amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-1,2-dihydropyridin-2-one exhibits significant radical scavenging activity, potentially useful in combating neurodegenerative disorders such as Alzheimer's disease. Additionally, its ability to modulate cellular signaling pathways has been investigated in the context of cancer therapy.

In the field of agrochemistry, this compound has shown potential as a plant growth regulator, enhancing stress tolerance in crops under adverse environmental conditions. Field trials conducted in collaboration with agricultural research institutions have demonstrated improved yield and resilience in staple crops such as rice and wheat. These findings underscore the compound's versatility across multiple domains of applied science.

The biodegradability and environmental impact of 5-Amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-1,2-dihydropyridin-2-one have also been subjects of recent scrutiny. Studies indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This attribute is critical for its sustainable use in agricultural and pharmaceutical applications.

From a structural perspective, the dihydropyridine ring system serves as a versatile platform for further chemical modifications. Researchers have explored substituent effects on the compound's pharmacokinetic properties, revealing that specific substitutions can enhance bioavailability and reduce toxicity. These insights are pivotal for optimizing drug delivery systems and improving therapeutic outcomes.

The integration of computational chemistry tools has significantly accelerated the exploration of 5-Amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-1,2-dihydropyridin-2-one's properties. Quantum mechanical simulations have provided detailed insights into its electronic structure and reactivity patterns, enabling precise predictions of its interaction with biological targets. Such computational approaches are increasingly being employed to guide experimental designs and streamline discovery processes.

In summary, 5-Amino-1-(3-hydroxy-2-methylpropyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No: 1862831-31-9) stands as a multifaceted compound with immense potential across diverse scientific disciplines. Its structural complexity, coupled with emerging research findings on its biological activities and environmental profile, positions it as a key player in future advancements in medicine and agriculture.